3'-Fluorothymidine

• CAS No.: 25526-93-6
• Product Name: 3'-Fluorothymidine
• Molecular Formula: C10H13FN2O4
• Molecular Weight: 244.22 g/mol
• IUPAC Name: 1-[4-fluoro-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• Standard InChI: InChI=1S/C10H13FN2O4/c1-5-3-13(10(16)12-9(5)15)8-2-6(11)7(4-14)17-8/h3,6-8,14H,2,4H2,1H3,(H,12,15,16)
• Standard InChIKey: UXCAQJAQSWSNPQ-XLPZGREQSA-N
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)CO)F
• SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)F
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)F
• Appearance: Solid powder
• Melting Point: 177.0 °C
• Description: Alovudine is a reverse transcriptase inhibitor potentially for the treatment of HIV infection. A 4-week randomized, double-blind, placebo-controlled dose-ranging study concluded that alovudine 2 mg/day provided a modest but significant viral load reduction in patients harbouring viruses.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (18)FLT cpd; (18F)3'-deoxy-3'-fluorothymidine; (18F)FLT; 1-(3'-fluoro-3'-deoxy-beta-D-erythropentofuranosyl)thymine; 18F-FLT; 3'-(F-18)fluoro-3'-deoxythymidine; 3'-deoxy-3'-(18F)fluorothymidine; 3'-deoxy-3'-fluorothymidine; 3'-fluoro-2',3'-dideoxythymidine; 3'-fluoro-3'-deoxythymidine; 3'-fluorothymidine; alovudine; FDDT
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• PubChem Compound: 284240
• Last Modified: Nov 11 2021